Cas no 1204812-14-5 (3-Bromo-4-chloro-8-trifluoromethylquinoline)

• Product Name: 3-Bromo-4-chloro-8-trifluoromethylquinoline
• CAS No: 1204812-14-5
• MF: C₁₀H₄BrClF₃N
• MW: 310.497671127319
• CID: 2619062
• PubChem ID: 45599642
• Update Time: 2025-11-02

3-Bromo-4-chloro-8-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• DTXSID10671184
• 3-Bromo-4-chloro-8-trifluoromethylquinoline
• 3-Bromo-4-chloro-8-trifluoromethyl-quinoline
• SB72870
• 1204812-14-5
• MFCD13192976

• Inchi： 1S/C10H4BrClF3N/c11-7-4-16-9-5(8(7)12)2-1-3-6(9)10(13,14)15/h1-4H
• InChI Key： AEMQPVLKVMLTCP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(F)(F)F)=CC=CC2=C1Cl

Computed Properties

• Exact Mass: 308.91677g/mol
• Monoisotopic Mass: 308.91677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-Bromo-4-chloro-8-trifluoromethylquinoline

3-Bromo-4-chloro-8-trifluoromethylquinoline (CAS 1204812-14-5): A Versatile Fluorinated Quinoline Derivative

The 3-Bromo-4-chloro-8-trifluoromethylquinoline (CAS 1204812-14-5) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This bromochloro-trifluoromethylquinoline derivative combines multiple halogen substituents with a trifluoromethyl group, creating unique electronic properties that make it valuable for various applications.

Chemically classified as a polyhalogenated quinoline, this compound features a molecular weight of 324.55 g/mol with the molecular formula C₁₀H₄BrClF₃N. The strategic placement of bromine at position 3, chlorine at position 4, and the trifluoromethyl group at position 8 creates an electron-deficient aromatic system that is particularly useful in medicinal chemistry applications. Recent studies have shown that such fluorinated quinoline scaffolds demonstrate improved metabolic stability compared to their non-fluorinated counterparts.

In pharmaceutical research, 3-Bromo-4-chloro-8-trifluoromethylquinoline serves as a key intermediate for developing potential therapeutic agents. The presence of multiple halogen atoms allows for diverse functionalization through cross-coupling reactions, making it a versatile building block for drug discovery. Researchers have utilized this quinoline derivative in the synthesis of compounds targeting various biological pathways, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's trifluoromethyl group contributes to several advantageous properties, including enhanced lipophilicity and improved membrane permeability—critical factors in drug design. This aligns with current trends in medicinal chemistry where fluorinated compounds account for approximately 30% of newly approved drugs. The bromochloro substitution pattern further enables selective modifications at different positions, allowing medicinal chemists to fine-tune molecular properties.

From a synthetic chemistry perspective, 3-Bromo-4-chloro-8-CF3-quinoline (alternative naming) offers multiple handles for further derivatization. The bromine atom readily participates in Buchwald-Hartwig amination and Suzuki-Miyaura cross-coupling reactions, while the chlorine can undergo nucleophilic aromatic substitution. These characteristics make it valuable for constructing complex molecular architectures in drug discovery programs.

In materials science applications, this halogenated quinoline derivative has shown promise as a precursor for organic electronic materials. The electron-withdrawing effects of the trifluoromethyl group combined with the halogen substituents create an electron-deficient π-system that can be incorporated into organic semiconductors or as building blocks for metal-organic frameworks (MOFs). Recent patents have highlighted its potential use in OLED materials and photovoltaic applications.

The stability profile of 3-Bromo-4-chloro-8-trifluoromethylquinoline makes it suitable for various reaction conditions. It typically appears as a white to pale yellow crystalline solid with good thermal stability. Storage recommendations suggest keeping the compound in a cool, dry environment protected from light, preferably under inert atmosphere for long-term preservation.

Analytical characterization of this polyhalogenated quinoline compound typically includes ¹H NMR, ¹³C NMR, and ¹⁹F NMR spectroscopy, along with mass spectrometry and elemental analysis. The 19F NMR signal of the trifluoromethyl group appears as a characteristic singlet around -60 ppm, serving as a distinctive fingerprint for this compound class.

Current research trends involving 3-Bromo-4-chloro-8-trifluoromethylquinoline focus on its application in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitors. The compound's ability to serve as a versatile intermediate in click chemistry reactions has also been explored in recent publications, particularly in the context of bioorthogonal chemistry applications.

From a commercial availability standpoint, 3-Bromo-4-chloro-8-trifluoromethylquinoline (CAS 1204812-14-5) is supplied by several specialty chemical manufacturers with typical purity grades ranging from 95% to 98%. Pricing varies based on quantity and purity requirements, with current market demand showing steady growth due to increased interest in fluorinated heterocycles for drug discovery applications.

Safety considerations for handling this bromochloro-trifluoromethylquinoline compound include standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses should be worn when handling the material. Proper ventilation is recommended when working with the compound in powder form.

The future outlook for 3-Bromo-4-chloro-8-trifluoromethylquinoline appears promising, particularly in the context of fragment-based drug discovery and as a building block for fluorinated bioactive compounds. Its unique combination of halogen atoms and the trifluoromethyl group positions it as a valuable intermediate that will likely see expanded applications in both pharmaceutical and materials science research in coming years.